Copper (I) oxide
Overview
Description
Synthesis Analysis
Copper (I) oxide can be synthesized through several methods. One approach involves the thermal decomposition of copper(II) nitrate, leading to the formation of copper(II) oxide, which then undergoes further reduction to copper(I) oxide. Another method includes the oxidation of copper metal in an alkaline environment. A notable method demonstrated the synthesis of copper oxide nanocrystals, starting from Cu nanocrystals that are subsequently oxidized to form highly crystalline Cu₂O (Yin et al., 2005).
Molecular Structure Analysis
Copper (I) oxide has a distinctive molecular structure characterized by a cubic crystal system. It adopts a crystalline structure similar to that of diamond, with copper atoms coordinated by oxygen atoms in a tetrahedral arrangement. This structural configuration contributes to its unique electronic and optical properties, making it useful in various applications, including semiconductors and photovoltaics.
Chemical Reactions and Properties
Copper (I) oxide is involved in various chemical reactions, particularly in the field of catalysis. For example, it can co-catalyze Suzuki-type cross-coupling reactions and facilitate the formation of carbon-carbon bonds without the need for toxic compounds or special ligands, showcasing its utility in organic synthesis (Liu & Deng, 2002).
Physical Properties Analysis
Cu₂O is notable for its semiconductor properties, with a bandgap of about 2.0 eV, making it suitable for solar energy applications. The physical properties of copper(I) oxide nanoparticles, such as size and shape, can significantly impact their catalytic efficiency and electronic characteristics. These properties are critical for applications in photocatalysis and electrochemical sensors.
Chemical Properties Analysis
Chemically, copper (I) oxide is a p-type semiconductor material with good electrical conductivity and is known for its redox properties. It can serve as a photocatalyst and is involved in various redox reactions. Its chemical behavior is essential in applications such as solar energy conversion, where it functions as a photovoltaic material due to its ability to absorb visible light (Sullivan, Zoellner, & Maggard, 2016).
Scientific Research Applications
Biomedical Applications and Environmental Remediation : Copper oxide nanoparticles (CuONPs) are notable for their distinctive properties and applications. The biological method of synthesizing CuONPs is gaining attention due to its environmental friendliness and cost-effectiveness. These nanoparticles have shown potential in antimicrobial activity and environmental pollution degradation (Akintelu et al., 2020).
Biomedical and Environmental Applications : The green synthesis of metal oxide nanoparticles, including CuONPs, offers a biocompatible and cost-effective approach with applications in healthcare and environmental sectors. These nanoparticles are being researched for cancer therapy and environmental applications due to their lower toxicity levels (Samuel et al., 2022).
Synthesis of CuO/WO3 Nanocomposite : Copper (II) oxide and tungsten trioxide nanocomposites are synthesized using a hybrid method for various technological applications. This method involves simple chemical precipitation and pulsed laser ablation in liquids technique, enhancing the material's absorption in the visible range (Altanany et al., 2018).
Solar Energy Conversion : Research on p-type copper(I) based oxides, including Cu2O and ternary CuxMyOz oxides, for solar energy applications, is growing. These oxides have tunable bandgap sizes and high charge carrier mobility, making them suitable for use in dye-sensitized solar cells and suspended powder photocatalysis (Sullivan et al., 2016).
Glucose Biosensing : The electrodeposition of Cu2O nanoparticles, with size variations controlled by ethylenediamine (EDA), presents a platform for glucose biosensing. These nanoparticles enhance the sensitivity and rapid response time in enzymatic biosensors (Lan et al., 2017).
Nanoparticle Preparation : Copper nanoparticles are considered for applications such as catalysts and conductive pastes. The aqueous solution reduction method is a popular approach due to its convenience and high yield rate (Liu et al., 2010).
Electrochemical Sensors for Pharmaceutical Analysis : Copper oxide nanoparticles are used in electrochemical sensors for the quantification of the antihistamine drug fexofenadine hydrochloride, demonstrating enhanced sensitivity and selectivity (Al-Mohaimeed, 2020).
Agroecosystems : Copper-based nanomaterials, including copper oxide nanoparticles, are used in agroecosystems as nano-pesticides and nano-fertilizers, enhancing plant growth and resistance to biotic stress (Saleem & Zaidi, 2020).
Nanofluid Preparation : Copper oxide nanoparticles are synthesized for use in CuO–water nanofluids, enhancing thermal conductivity. The effects of operating variables on the size of nanoparticles are explored (Chang et al., 2011).
Convective Heat Transfer Enhancement : Copper oxide–thermal oil nanofluids are used in inclined circular tubes to enhance convective heat transfer and pressure drop in laminar flow conditions (Hekmatipour & Jalali, 2018).
Safety And Hazards
Future Directions
Copper oxide nanoparticles are of great interest to scientists due to their potential applications in various fields such as electronics, medicine, and environmental cleaning . Future research areas include finding new, eco-friendly ways to make these nanoparticles, using them to treat diseases, especially in targeting cancer cells and healing wounds, using them in batteries to store energy more efficiently, and using them to clean water and air even better .
properties
IUPAC Name |
copper(1+);oxygen(2-) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2Cu.O/q2*+1;-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KRFJLUBVMFXRPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[Cu+].[Cu+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Cu2O |
Source
|
| Record name | COPPER (I) OXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0421 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
| Record name | copper(I) oxide | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Copper(I)_oxide | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0034489 |
Source
|
| Record name | Cuprous oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0034489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Yellow, red, or brown solid; Practically insoluble in water; [Merck Index] Dark red powder; [Sigma-Aldrich MSDS], YELLOW, RED OR BROWN CRYSTALLINE POWDER. |
Source
|
| Record name | Copper(I) oxide | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/8057 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
| Record name | COPPER (I) OXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0421 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Boiling Point |
Decomp at 1800 °C |
Source
|
| Record name | COPPER (I) OXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1549 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Solubility |
Crimson, scarlet, vermilion, deep or brownish-red, secondary mineral; adamantine or dull luster; brownish red streak; sol in nitric and concentrated hydrochloric acids; specific gravity: 5.85-6.15; Mohs hardness: 3.5-4 /Cuprite/, Soluble in ammonium hydroxide; in hydrochloric acid forming copper(I) chloride which dissolves in excess hydrochloric acid; with dil sulfuric acid or dil nitric acid the cupric salt is formed and half copper is pptd as the metal., PRACTICALLY INSOLUBLE IN ORGANIC SOLVENTS; SOL IN DILUTE MINERAL ACIDS, SOLN OF AMMONIA & ITS SALTS., Insoluble in water, Soluble in acids and ammonium hydroxide; insoluble in water, For more Solubility (Complete) data for COPPER (I) OXIDE (6 total), please visit the HSDB record page., Solubility in water: none |
Source
|
| Record name | COPPER (I) OXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1549 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | COPPER (I) OXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0421 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Density |
6.0, Relative density (water = 1): 6.0 |
Source
|
| Record name | COPPER (I) OXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1549 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | COPPER (I) OXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0421 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Vapor Pressure |
Negligible |
Source
|
| Record name | COPPER (I) OXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1549 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Copper(1+);oxygen(2-) | |
Color/Form |
Red-brown cubic crystals, Cubic crystals; or microcrystalline powder. Color may be yellow, red or brown depending on the method of preparation and particle size, AMORPHOUS POWDER, COLOR RANGING FROM YELLOW TO RED, Reddish-brown octahedral crystals, For more Color/Form (Complete) data for COPPER (I) OXIDE (7 total), please visit the HSDB record page. | |
CAS RN |
1317-39-1 |
Source
|
| Record name | Cuprous oxide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0034489 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | CUPROUS OXIDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T8BEA5064F | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | COPPER (I) OXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1549 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | COPPER (I) OXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0421 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Melting Point |
1235 °C, 1232 °C |
Source
|
| Record name | COPPER (I) OXIDE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1549 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
| Record name | COPPER (I) OXIDE | |
| Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
| URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0421 | |
| Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
| Explanation | Creative Commons CC BY 4.0 | |
Citations
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